Cas no 68966-32-5 (1,2-Benzenedicarboxylicacid, 3-chloro-, sodium salt (1:1))

• Product Name: 1,2-Benzenedicarboxylicacid, 3-chloro-, sodium salt (1:1)
• CAS No: 68966-32-5
• MF: C₈H₄ClNaO₄
• MW: 222.557732582092
• CID: 515574
• PubChem ID: 23675489
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 3-chloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 3-chloro-, sodium salt (1:1)
• sodium hydrogen 3-chlorophthalate
• sodium,2-carboxy-6-chlorobenzoate
• 1,2-Benzenedicarboxylic acid, 3-chloro-, monosodium salt
• Monosodium 3-chlorophthalate
• Phthalic acid, 3-chloro-, monosodium salt
• sodium 2-carboxy-3-chlorobenzoate
• DTXSID60887632
• 1,2-Benzenedicarboxylic acid, 3-chloro-, sodium salt (1:1)
• 68966-32-5

• Inchi： 1S/C8H5ClO4.Na/c9-5-3-1-2-4(7(10)11)6(5)8(12)13;/h1-3H,(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key： RLCCWSGPYQLVSW-UHFFFAOYSA-M
• SMILES： ClC1=CC=CC(C(=O)[O-])=C1C(=O)O.[Na+]

Computed Properties

• Exact Mass: 221.96962
• Monoisotopic Mass: 221.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• Boiling Point: 387.7°C at 760 mmHg
• Flash Point: 188.3°C
• PSA: 77.43